Cas no 1096878-61-3 (N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine)

• Product Name: N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine
• CAS No: 1096878-61-3
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5049527
• Update Time: 2025-05-23

N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropylethyl)-1-methylpiperidin-4-amine
• N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine

• Inchi： 1S/C11H22N2/c1-9(10-3-4-10)12-11-5-7-13(2)8-6-11/h9-12H,3-8H2,1-2H3
• InChI Key： XBAYTJRCQGSGMF-UHFFFAOYSA-N
• SMILES： N(C1CCN(C)CC1)C(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine

N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine (CAS No. 1096878-61-3): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine (CAS No. 1096878-61-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structure, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The chemical structure of N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine consists of a piperidine ring substituted with a methyl group and an amine group, along with a cyclopropylethyl moiety. This combination of functional groups imparts specific pharmacological properties that make it an attractive candidate for various therapeutic applications.

Recent research has focused on the potential of N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. Studies have shown that N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine can selectively bind to specific GPCRs, thereby modulating their activity and potentially leading to therapeutic benefits.

In the context of neurological disorders, N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine has shown promise as a potential treatment for conditions such as Parkinson's disease and Alzheimer's disease. Preclinical studies have demonstrated that this compound can improve cognitive function and motor coordination in animal models, suggesting its potential as a neuroprotective agent.

Furthermore, research has explored the anti-inflammatory properties of N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine. Inflammatory responses are central to many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation and potentially alleviating symptoms associated with these conditions.

The pharmacokinetic properties of N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine have also been extensively studied. Its favorable absorption, distribution, metabolism, and excretion (ADME) profile make it suitable for oral administration, which is an important consideration for drug development. Additionally, the compound has shown good blood-brain barrier penetration, which is crucial for its effectiveness in treating neurological disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and safety profiles at various doses. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

In conclusion, N-(1-Cyclopropylethyl)-1-methylpiperidin-4-amine (CAS No. 1096878-61-3) represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to provide valuable insights into its potential applications and contribute to advancements in the treatment of various diseases.